Cas no 112951-34-5 (2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-)

2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)- structure
112951-34-5 structure
Product Name:2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-
CAS No:112951-34-5
MF:C9H15NO3
MW:185.220302820206
CID:1201702
Update Time:2024-08-05

2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-
    • 2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (2Z)-
    • Inchi: 1S/C9H15NO3/c1-4-10(5-2)8(11)6-7-9(12)13-3/h6-7H,4-5H2,1-3H3/b7-6-
    • InChI Key: WVSNZMLUPSASPT-SREVYHEPSA-N
    • SMILES: C(OC)(=O)/C=C\C(N(CC)CC)=O

Computed Properties

  • Exact Mass: 185.10525

Experimental Properties

  • Density: 1.037±0.06 g/cm3(Predicted)
  • Boiling Point: 125 °C(Press: 2 Torr)
  • PSA: 46.61
  • pka: -1.25±0.70(Predicted)
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